Cas no 67808-71-3 (Methyl 3-formylthiophene-2-carboxylate)

• Product Name: Methyl 3-formylthiophene-2-carboxylate
• CAS No: 67808-71-3
• MF: C₇H₆O₃S
• MW: 170.185740947723
• MDL: MFCD01859944
• CID: 1722099
• PubChem ID: 255849
• Update Time: 2025-08-03

Methyl 3-formylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-formylthiophene-2-carboxylate
• CTK6J1573
• AR-1J5149
• NSC81777
• AC1L5TBK
• AC1Q5ZFQ
• methyl 3-formyl-2-thiophenecarboxylate
• CCG-40464
• AI-942
• 36HFT8H894
• 3-Formyl-thiophene-2-carboxylic acid methyl ester
• 3-Formylthiophene-2-carboxylic acid methyl ester
• AS-38017
• DB-304654
• EN300-300722
• 67808-71-3
• 2-Thiophenecarboxylic acid, 3-formyl-, methyl ester
• DTXSID10292333
• AI-942/25034377
• Z1198158861
• SCHEMBL5187882
• NSC-81777
• CS-0172498
• Methyl3-formylthiophene-2-carboxylate
• MFCD01859944
• AKOS006276851

• MDL： MFCD01859944
• Inchi： 1S/C7H6O3S/c1-10-7(9)6-5(4-8)2-3-11-6/h2-4H,1H3
• InChI Key： PPNVUVBYMGWBSG-UHFFFAOYSA-N
• SMILES： S1C=CC(C=O)=C1C(=O)OC

Computed Properties

• Exact Mass: 170.00378
• Monoisotopic Mass: 170.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.324
• Boiling Point: 300.9°C at 760 mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.586
• PSA: 43.37
• LogP: 1.34720

Methyl 3-formylthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C